Cas no 176177-16-5 (Ethanone,1-(3,6-dihydroxy-2-methylphenyl)-)

• Product Name: Ethanone,1-(3,6-dihydroxy-2-methylphenyl)-
• CAS No: 176177-16-5
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 112263
• PubChem ID: 10654611
• Update Time: 2025-04-18

Ethanone,1-(3,6-dihydroxy-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,6-dihydroxy-2-methylphenyl)-
• Ethanone, 1-(3,6-dihydroxy-2-methylphenyl)- (9CI)
• SCHEMBL2990397
• 176177-16-5
• 1-(3,6-dihydroxy-2-methylphenyl)ethanone

• Inchi： 1S/C9H10O3/c1-5-7(11)3-4-8(12)9(5)6(2)10/h3-4,11-12H,1-2H3
• InChI Key： VWYLDCOIBCMQPH-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(C)=C1C(C)=O)O

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53